Cas no 2241141-24-0 (4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid)

• Product Name: 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid
• CAS No: 2241141-24-0
• MF: C₉H₈O₂S₂
• MW: 212.288619995117
• CID: 5155030
• PubChem ID: 68344736
• Update Time: 2025-05-22

4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid

• Inchi： 1S/C9H8O2S2/c1-4-6-3-7(9(10)11)13-8(6)5(2)12-4/h3H,1-2H3,(H,10,11)
• InChI Key： LHHDPBDSCYVCTP-UHFFFAOYSA-N
• SMILES： C12=C(C)SC(C)=C1C=C(C(O)=O)S2

Computed Properties

• Exact Mass: 211.99657184g/mol
• Monoisotopic Mass: 211.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.8Ų

Additional information on 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid

Recent Advances in the Study of 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid (CAS: 2241141-24-0)

The compound 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid (CAS: 2241141-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its unique thienothiophene core, has shown promising potential in various applications, including organic electronics, medicinal chemistry, and materials science. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a compound of considerable interest for further investigation.

One of the key areas of research involving 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid is its role as a building block for organic semiconductors. The thienothiophene moiety is known for its excellent charge-transport properties, and the introduction of methyl groups at the 4 and 6 positions has been shown to enhance the stability and solubility of the resulting materials. A 2023 study published in Advanced Materials demonstrated that derivatives of this compound exhibit high hole mobility, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices.

In the realm of medicinal chemistry, 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid has been explored as a scaffold for the development of novel therapeutic agents. Researchers have synthesized a series of analogs by modifying the carboxylic acid group, leading to compounds with potential anti-inflammatory and anticancer properties. A recent Journal of Medicinal Chemistry article highlighted the compound's ability to inhibit specific kinases involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases.

The synthesis of 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid has also been optimized in recent years. A 2022 study in Organic Letters reported a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of the process. This advancement is expected to facilitate further research and commercialization of the compound and its derivatives.

Despite these promising developments, challenges remain in the full characterization and application of 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid. For instance, the compound's pharmacokinetic properties and toxicity profile require further investigation to assess its suitability for clinical use. Additionally, the scalability of its synthesis and the cost-effectiveness of production are areas that need addressing to enable widespread adoption.

In conclusion, 4,6-dimethylthieno[3,4-b]thiophene-2-carboxylic acid (CAS: 2241141-24-0) represents a versatile and promising compound with applications spanning multiple disciplines. Ongoing research efforts are expected to uncover new functionalities and optimize its properties, paving the way for its integration into advanced materials and therapeutic regimens. Future studies should focus on addressing the current limitations and exploring its full potential in both industrial and biomedical contexts.